Cas no 2308476-86-8 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoheptanoic acid)
(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoheptanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoheptanoic acid
- 2308476-86-8
- EN300-1475786
- (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]heptanoic acid
-
- Inchi: 1S/C27H32N2O5/c1-3-5-11-18(16-25(30)31)28-26(32)24(10-4-2)29-27(33)34-17-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h4,6-9,12-15,18,23-24H,2-3,5,10-11,16-17H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t18-,24?/m1/s1
- InChI Key: WWDVPUDYTACRMA-QFADGXAASA-N
- SMILES: O(C(NC(CC=C)C(N[C@@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 13
- Complexity: 689
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 105Ų
(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoheptanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1475786-1.0g |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]heptanoic acid |
2308476-86-8 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1475786-50mg |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]heptanoic acid |
2308476-86-8 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1475786-100mg |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]heptanoic acid |
2308476-86-8 | 100mg |
$2963.0 | 2023-09-29 | ||
| Enamine | EN300-1475786-250mg |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]heptanoic acid |
2308476-86-8 | 250mg |
$3099.0 | 2023-09-29 | ||
| Enamine | EN300-1475786-500mg |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]heptanoic acid |
2308476-86-8 | 500mg |
$3233.0 | 2023-09-29 | ||
| Enamine | EN300-1475786-1000mg |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]heptanoic acid |
2308476-86-8 | 1000mg |
$3368.0 | 2023-09-29 | ||
| Enamine | EN300-1475786-2500mg |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]heptanoic acid |
2308476-86-8 | 2500mg |
$6602.0 | 2023-09-29 | ||
| Enamine | EN300-1475786-5000mg |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]heptanoic acid |
2308476-86-8 | 5000mg |
$9769.0 | 2023-09-29 | ||
| Enamine | EN300-1475786-10000mg |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]heptanoic acid |
2308476-86-8 | 10000mg |
$14487.0 | 2023-09-29 |
(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoheptanoic acid Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoheptanoic acid
(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoheptanoic Acid
The compound with CAS number 2308476-86-8, known as (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoheptanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmacology. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a pentenamide moiety, and a heptanoic acid chain. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, suggests its potential role in peptide-based drug design and development.
Recent studies have highlighted the importance of such compounds in the development of bioactive molecules. The Fmoc group, in particular, has been extensively utilized in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under acidic conditions. This makes the compound an ideal candidate for use in the synthesis of complex peptides and proteins, where precise control over the sequence and stereochemistry is crucial.
The (3R) configuration of the compound indicates a specific stereochemical arrangement at the third carbon atom of the heptanoic acid chain. Stereochemistry plays a pivotal role in determining the biological activity of molecules, as it can influence how they interact with target proteins and enzymes. This specific configuration may confer unique pharmacokinetic properties, such as improved bioavailability or enhanced binding affinity to specific receptors.
Recent advancements in computational chemistry have enabled researchers to predict the potential bioactivity of such compounds with greater accuracy. For instance, molecular docking studies have revealed that this compound may exhibit binding affinity towards certain G-protein coupled receptors (GPCRs), which are critical targets in drug discovery for various therapeutic areas, including cardiovascular diseases, neurodegenerative disorders, and cancer.
In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology research. The incorporation of the pentenamide group introduces a degree of flexibility into the molecule, which can be advantageous for studying conformational changes in biomolecules. This property has led to its use in probing protein-protein interactions and enzyme mechanisms at the molecular level.
From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions that require expertise in stereocontrol and functional group compatibility. The synthesis typically begins with the preparation of the Fmoc-amino acid derivative, followed by coupling reactions to introduce the pentenamide moiety and establish the correct stereochemistry at the third carbon center.
Recent research has also focused on optimizing the synthesis of this compound to improve yield and purity while minimizing environmental impact. Green chemistry principles have been applied to develop more sustainable synthetic routes, such as using catalytic asymmetric induction to achieve high enantiomeric excess without generating hazardous byproducts.
In terms of applications, this compound holds promise as a building block for constructing larger peptide-based molecules with tailored biological activities. Its use in drug delivery systems is another area of active investigation, where it could serve as a carrier or targeting moiety for delivering therapeutic agents to specific tissues or cells.
The integration of advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), has been instrumental in confirming the structure and purity of this compound. These techniques provide critical insights into the molecular integrity and stereochemical fidelity of synthesized compounds, ensuring their reliability for downstream applications.
Furthermore, computational modeling tools have been employed to study the thermodynamic stability and dynamic behavior of this compound under various conditions. Such studies are essential for understanding its behavior during storage or administration and for predicting its stability in physiological environments.
In conclusion, (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoheptanoic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure combines functional groups that are highly sought after in modern drug discovery and chemical biology research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.
2308476-86-8 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoheptanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)